![molecular formula C22H35N5O2 B5465308 3-(morpholin-4-ylcarbonyl)-1'-(5-propylpyrimidin-4-yl)-1,4'-bipiperidine](/img/structure/B5465308.png)
3-(morpholin-4-ylcarbonyl)-1'-(5-propylpyrimidin-4-yl)-1,4'-bipiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(morpholin-4-ylcarbonyl)-1'-(5-propylpyrimidin-4-yl)-1,4'-bipiperidine is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as MPPB, and it belongs to the class of piperidine derivatives. MPPB has been shown to have promising effects in various biological systems, making it an attractive candidate for further research.
Mechanism of Action
The exact mechanism of action of MPPB is not fully understood, but it is believed to act as a modulator of the alpha-2 adrenergic receptor. This receptor is involved in the regulation of various physiological processes, including blood pressure, heart rate, and neurotransmitter release. By modulating this receptor, MPPB may have a positive effect on these processes.
Biochemical and Physiological Effects
MPPB has been shown to have various biochemical and physiological effects in both in vitro and in vivo studies. It has been found to decrease blood pressure and heart rate in animal models, indicating its potential as a treatment for hypertension. Additionally, MPPB has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
MPPB has several advantages for use in lab experiments. It is a relatively stable compound and can be synthesized in large quantities with high purity. Additionally, MPPB has been shown to have a wide range of biological effects, making it a useful tool for studying various physiological processes.
One limitation of MPPB is its relatively low solubility in water, which can make it difficult to administer in certain experiments. Additionally, the exact mechanism of action of MPPB is not fully understood, which can make it challenging to interpret the results of experiments involving this compound.
Future Directions
There are several potential future directions for research involving MPPB. One area of interest is the development of MPPB as a treatment for cardiovascular diseases such as hypertension. Additionally, further research is needed to fully understand the mechanism of action of MPPB and its potential therapeutic applications in neurodegenerative diseases. Finally, there is a need for more in-depth studies on the safety and toxicity of MPPB to determine its potential for use in clinical settings.
Conclusion
MPPB is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been shown to have a wide range of biological effects, including the regulation of blood pressure, heart rate, and neurotransmitter release. While there are still many unanswered questions regarding the mechanism of action and potential applications of MPPB, it is clear that this compound has significant potential for future research and development.
Synthesis Methods
MPPB can be synthesized through a multistep process involving the reaction of morpholine, pyrimidine, and piperidine derivatives. The synthesis process is complex and requires careful attention to detail to ensure the purity and yield of the final product.
Scientific Research Applications
MPPB has been studied extensively in scientific research for its potential therapeutic applications. It has been shown to have a positive effect on various biological systems, including the cardiovascular, nervous, and immune systems. MPPB has been found to have a significant impact on the regulation of blood pressure and heart rate, making it a potential treatment for hypertension and other cardiovascular diseases. Additionally, MPPB has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
morpholin-4-yl-[1-[1-(5-propylpyrimidin-4-yl)piperidin-4-yl]piperidin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H35N5O2/c1-2-4-18-15-23-17-24-21(18)25-9-6-20(7-10-25)27-8-3-5-19(16-27)22(28)26-11-13-29-14-12-26/h15,17,19-20H,2-14,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYRCMHFPQWAGFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CN=CN=C1N2CCC(CC2)N3CCCC(C3)C(=O)N4CCOCC4 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H35N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.